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A comprehensive technical guide detailing the synthesis pathway and precursors of Endolide
F, a recently identified proline-containing cyclic tetrapeptide, is presented for researchers,

scientists, and professionals in drug development. This document outlines the strategic

considerations and experimental methodologies relevant to the synthesis of this novel V1A

receptor antagonist.

Endolide F, with the chemical formula C₂₅H₃₂N₄O₅, is a member of the endolide family of

natural products. Its discovery and structure were detailed in a 2024 publication in the Journal

of Natural Products by Berger T, et al.[1][2][3][4] The unique structure, featuring the non-

canonical amino acid N-methyl-3-(3-furyl)-alanine, presents distinct synthetic challenges and

opportunities. While a specific total synthesis for Endolide F has not yet been published, this

guide draws upon established synthetic strategies for related endolides, particularly Endolides

A and B, to provide a prospective pathway.

Core Structure and Retrosynthetic Analysis
The core structure of Endolide F is a 12-membered macrocyclic tetrapeptide. A logical

retrosynthetic disconnection of the macrocycle would occur at one of the amide bonds, yielding

a linear tetrapeptide precursor. Further deconstruction of this linear precursor would lead to the

four constituent amino acid building blocks, one of which is the synthetically complex N-methyl-

3-(3-furyl)-alanine.
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Diagram of the Proposed Retrosynthetic Analysis of Endolide F
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States
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